Cas no 1147423-01-5 (Tert-Butyl 7-acetyl-2,7-diazaspiro[3.5]nonane-2-carboxylate)

• Product Name: Tert-Butyl 7-acetyl-2,7-diazaspiro[3.5]nonane-2-carboxylate
• CAS No: 1147423-01-5
• MF: C₁₄H₂₄N₂O₃
• MW: 268.351963996887
• MDL: MFCD13184426
• CID: 832031
• PubChem ID: 66870873
• Update Time: 2025-07-18

Tert-Butyl 7-acetyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,7-Diazaspiro[3.5]nonane-2-carboxylic acid, 7-acetyl-, 1,1-diMethylethyl ester
• TERT-BUTYL 7-ACETYL-2,7-DIAZASPIRO[3.5]NONANE-2-CARBOXYLATE
• 2,7-Diazaspiro[3.5]nonane-2-carboxylic acid,7-acetyl-,1,1-dimethylethyl ester
• MVUWNKLIJBZNTD-UHFFFAOYSA-N
• ST2407724
• 7-acetyl-2,7-diaza-spiro[3.5]nonane-2-carboxylic acid tert-butyl ester
• 1147423-01-5
• SCHEMBL995814
• XVB42301
• MFCD13184426
• DB-372023
• S11313
• CS-0000616
• SB50705
• DS-3099
• tert-Butyl7-acetyl-2,7-diazaspiro[3.5]nonane-2-carboxylate
• EN300-7417018
• AKOS022179675
• Tert-Butyl 7-acetyl-2,7-diazaspiro[3.5]nonane-2-carboxylate

• MDL： MFCD13184426
• Inchi： 1S/C14H24N2O3/c1-11(17)15-7-5-14(6-8-15)9-16(10-14)12(18)19-13(2,3)4/h5-10H2,1-4H3
• InChI Key： MVUWNKLIJBZNTD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2(CCN(C(C)=O)CC2)C1)=O

Computed Properties

• Exact Mass: 268.17869263g/mol
• Monoisotopic Mass: 268.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on Tert-Butyl 7-acetyl-2,7-diazaspiro[3.5]nonane-2-carboxylate

Comprehensive Overview of Tert-Butyl 7-acetyl-2,7-diazaspiro[3.5]nonane-2-carboxylate (CAS No. 1147423-01-5)

The compound Tert-Butyl 7-acetyl-2,7-diazaspiro[3.5]nonane-2-carboxylate (CAS No. 1147423-01-5) is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and organic synthesis. This spirocyclic compound is characterized by its unique structural framework, which combines a diazaspiro core with an acetyl and a tert-butyl carboxylate moiety. Such structural features make it a valuable intermediate in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the demand for spirocyclic compounds like Tert-Butyl 7-acetyl-2,7-diazaspiro[3.5]nonane-2-carboxylate has surged due to their versatility in drug discovery. Researchers are increasingly exploring their potential as bioactive scaffolds, which can be tailored to target specific biological pathways. The diazaspiro structure, in particular, is known for its ability to enhance molecular rigidity and binding affinity, making it a preferred choice for designing highly selective inhibitors. This compound's CAS No. 1147423-01-5 is frequently cited in patent literature, underscoring its relevance in cutting-edge medicinal chemistry.

One of the most compelling aspects of Tert-Butyl 7-acetyl-2,7-diazaspiro[3.5]nonane-2-carboxylate is its role in addressing neurodegenerative diseases, a hot topic in contemporary research. With the global rise in conditions like Alzheimer's and Parkinson's disease, scientists are actively seeking small-molecule modulators that can interact with key neurotransmitter systems. The acetyl and tert-butyl carboxylate groups in this compound provide a platform for further derivatization, enabling the creation of analogs with optimized pharmacokinetic properties. This aligns with the growing trend of structure-activity relationship (SAR) studies in drug development.

From a synthetic chemistry perspective, Tert-Butyl 7-acetyl-2,7-diazaspiro[3.5]nonane-2-carboxylate exemplifies the advancements in heterocyclic chemistry. Its preparation often involves multistep organic synthesis, including ring-closing reactions and protecting group strategies. The tert-butyl group, for instance, serves as a temporary protecting moiety that can be selectively removed under mild conditions, a technique widely employed in peptide synthesis and prodrug design. Such methodologies are frequently discussed in academic forums and industry conferences, reflecting their importance in modern chemical synthesis.

Another area where Tert-Butyl 7-acetyl-2,7-diazaspiro[3.5]nonane-2-carboxylate shines is in its application to catalysis and material science. The spirocyclic architecture of this compound can act as a ligand precursor for metal complexes, which are pivotal in asymmetric catalysis. Additionally, its rigid backbone makes it a candidate for designing functional materials with tailored properties, such as molecular sensors or porous frameworks. These applications are particularly relevant in the context of sustainable chemistry, a field that continues to gain traction among environmentally conscious researchers.

In summary, Tert-Butyl 7-acetyl-2,7-diazaspiro[3.5]nonane-2-carboxylate (CAS No. 1147423-01-5) represents a multifaceted compound with broad implications across pharmaceuticals, organic synthesis, and material science. Its diazaspiro core, coupled with functional groups like the acetyl and tert-butyl carboxylate, offers a wealth of opportunities for innovation. As the scientific community continues to explore its potential, this compound is poised to remain at the forefront of chemical research and drug discovery.